Cas no 5345-53-9 (1,4-Diacetamino-2-nitrobenzene)

• Product Name: 1,4-Diacetamino-2-nitrobenzene
• CAS No: 5345-53-9
• MF: C₁₀H₁₁N₃O₄
• MW: 237.212042093277
• CID: 45748
• PubChem ID: 5154387
• Update Time: 2025-04-18

1,4-Diacetamino-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2,5-Diacetamino Nitrobenzene
• 1.4-Diacetamino-2-nitrobenzene
• 1,4-Diacetamido-2-Nitrobenzene
• N-(4-acetamido-3-nitrophenyl)acetamide
• 1,4-Diacetamino-2-nitrobenzene
• 1-Nitro-2,5-diacetylaminobenzen
• 2-Nitro-1.4-bis-acetamino-benzol
• 2-Nitro-N.N'-diacetyl-p-phenylendiamin
• N,N'-diacetyl-2-nitro-1,4-phenylenediamine
• nitro-p-phenylenediamine N1,N4-diacetate
• N,N'-(2-Nitro-1,4-phenylene)bis(acetamide)
• N,N'-Diacetyl-2-nitro-p-phenylenediamine
• AKOS003235222
• NS00032763
• Acetamide, N,N'-(2-nitro-1,4-phenylene)bis-
• Acetamide,N'-(2-nitro-p-phenylene)bis-
• A829605
• 5345-53-9
• N-[4-(Acetylamino)-2-nitrophenyl]acetamide #
• EINECS 226-297-9
• N,N-(2-Nitro-p-phenylene)bis(acetamide)
• NSC-1705
• N,N'-(2-nitro-1,4-phenylene)diacetamide
• DTXSID6063802
• CCN34ZD3GD
• N-(4-acetamido-3-nitro-phenyl)acetamide
• N-[4-(Acetylamino)-2-nitrophenyl]acetamide
• UNII-CCN34ZD3GD
• FT-0607069
• Acetamide, N,N'-(2-nitro-p-phenylene)bis-
• NSC 1705
• WIBLBSKESAEFTC-UHFFFAOYSA-N
• SCHEMBL12426042
• NSC1705

• Inchi： 1S/C10H11N3O4/c1-6(14)11-8-3-4-9(12-7(2)15)10(5-8)13(16)17/h3-5H,1-2H3,(H,11,14)(H,12,15)
• InChI Key： WIBLBSKESAEFTC-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=CC=1NC(C)=O)NC(C)=O)=O

Computed Properties

• Exact Mass: 237.07500
• Monoisotopic Mass: 237.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: nothing
• Topological Polar Surface Area: 104A^2

Experimental Properties

• Density: 1.416
• Boiling Point: 529 °C at 760 mmHg
• Flash Point: 273.7 °C
• Refractive Index: 1.653
• PSA: 104.02000
• LogP: 2.18080